Cas no 256657-21-3 (L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1))

L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) is a modified histidine derivative with a methylated imidazole ring and esterified carboxyl group, offering enhanced stability and solubility in aqueous systems. The hydrochloride salt form ensures improved handling and storage characteristics. This compound is particularly useful in peptide synthesis and biochemical research, where its structural modifications can influence binding affinity and metabolic resistance. Its esterification facilitates selective deprotection strategies, while methylation may alter pH-dependent reactivity. The product is suitable for applications requiring controlled histidine derivatives, such as enzyme inhibition studies or prodrug development. High purity and consistent quality make it a reliable choice for advanced chemical and pharmaceutical research.
L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) structure
256657-21-3 structure
Product Name:L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1)
CAS No:256657-21-3
MF:C8H14ClN3O2
MW:219.668660640717
MDL:MFCD00237978
CID:5175241
Update Time:2026-03-04

L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1)
    • MDL: MFCD00237978
    • Inchi: 1S/C8H13N3O2.ClH/c1-11-4-6(10-5-11)3-7(9)8(12)13-2;/h4-5,7H,3,9H2,1-2H3;1H/t7-;/m0./s1
    • InChI Key: QLLXZYBGSICACM-FJXQXJEOSA-N
    • SMILES: C(C1N=CN(C)C=1)[C@H](N)C(=O)OC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

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Additional information on L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1)

Comprehensive Overview of L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) (CAS No. 256657-21-3)

L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) (CAS No. 256657-21-3) is a modified amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, a hydrochloride salt of methylated L-histidine, is widely studied for its potential applications in drug development, peptide synthesis, and metabolic studies. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its unique structural properties.

The growing demand for specialized amino acid derivatives like L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) reflects broader trends in personalized medicine and targeted drug delivery. With increasing searches for "modified amino acids in drug formulation" and "histidine derivatives in biomedical applications," this compound has emerged as a subject of significant scientific inquiry. Its methyl ester group enhances solubility, while the 1-methyl modification may influence receptor binding affinity—key considerations for modern pharmaceutical design.

From a biochemical perspective, the hydrochloride (1:1) form of this compound offers improved stability for storage and handling, addressing common challenges researchers face with sensitive amino acid derivatives. Recent publications have explored its potential in creating stabilized peptide analogs, with particular interest in applications where pH sensitivity or controlled release is required. These properties align with current industry priorities around "enhanced peptide bioavailability" and "smart drug delivery systems."

Analytical characterization of CAS No. 256657-21-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's importance in high-precision applications. The pharmaceutical industry's shift toward "quality by design" approaches has increased scrutiny of such specialty chemicals, with manufacturers focusing on stringent purity standards and batch-to-batch consistency. This attention to quality control responds to growing regulatory expectations and research community demands.

The synthesis of L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) involves specific protection and modification steps to achieve the desired molecular configuration. Process chemists are optimizing production methods to address queries about "cost-effective amino acid derivatization" and "green chemistry approaches for specialty compounds." These developments support the compound's expanding role in both academic research and industrial applications while meeting sustainability objectives.

In metabolic research, this modified histidine derivative provides valuable insights into enzyme-substrate interactions and metabolic pathway modulation. Its structural features make it particularly useful for studying histidine metabolism disorders and related therapeutic interventions—a topic generating increasing search traffic as precision medicine advances. The compound's application potential extends to biomarker research and diagnostic development, areas experiencing rapid growth.

Storage and handling recommendations for CAS No. 256657-21-3 follow standard protocols for amino acid derivatives, with emphasis on moisture control and temperature stability. These practical considerations address frequently asked questions about "long-term stability of modified amino acids" and "best practices for handling hygroscopic compounds." Proper storage ensures consistent performance in sensitive applications like analytical standards and reference materials.

The commercial availability of L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) from specialty chemical suppliers meets demand from research institutions and pharmaceutical developers. Market analysis shows growing interest in such niche biochemicals, driven by searches for "high-purity amino acid derivatives" and "custom peptide synthesis building blocks." Suppliers are responding with improved packaging options and detailed technical specifications to support diverse research needs.

Future research directions for this compound may explore its potential in novel drug delivery platforms and as a tool compound in biochemical assays. The scientific community's focus on "next-generation therapeutic peptides" and "multifunctional amino acid analogs" suggests expanding applications for this versatile molecule. Continued investigation of its physicochemical properties and biological interactions will likely uncover additional uses across biomedical disciplines.

In conclusion, L-Histidine, 1-methyl-, methyl ester, hydrochloride (1:1) represents an important specialty chemical bridging fundamental research and applied pharmaceutical development. Its unique structural features and adaptable properties position it as a valuable tool for addressing current challenges in drug design and biochemical research, while meeting the evolving needs of scientists searching for innovative solutions in these fields.

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